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Compound of Interest

Compound Name: N3PT

Cat. No.: B10762228

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of N3PT's performance against other transketolase inhibitors, supported

by experimental data. N3PT (N3-pyridyl thiamine) is a potent and selective inhibitor of

transketolase (TKT), a key enzyme in the non-oxidative pentose phosphate pathway (PPP). By

inhibiting this pathway, N3PT aims to disrupt the synthesis of ribose-5-phosphate, a critical

precursor for nucleotide biosynthesis, thereby impeding cancer cell proliferation.

This guide summarizes quantitative data in structured tables, offers detailed experimental

methodologies, and visualizes key pathways and workflows to facilitate a comprehensive

understanding of N3PT's metabolic impact.

Comparative Performance of Transketolase
Inhibitors
N3PT demonstrates significant potency as a transketolase inhibitor. To provide a clear

comparison, the following table summarizes the inhibitory concentrations (IC50) and binding

affinities (Kd) of N3PT and other relevant transketolase inhibitors.
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Compound Target Assay Type IC50 / Kd
Cell Line /
Source

Citation

N3PT
Transketolas

e

Binding

Assay (Apo-

TK)

Kd: 22 nM - [1]

N3PT
Plasmodium

falciparum

Proliferation

Assay
- P. falciparum [2]

Oxythiamine
Transketolas

e

Enzyme

Inhibition
IC50: 0.2 µM Rat Liver [3]

Oxythiamine
Transketolas

e

Enzyme

Inhibition

IC50: ~0.03

µM
Yeast [3]

Oxythiamine
Cell

Proliferation
MTT Assay

IC50: 14.95

µM

MIA PaCa-2

(Pancreatic

Cancer)

[4]

Oxythiamine Cell Growth - GI50: 36 µM

HeLa

(Cervical

Cancer)

[3]

Oroxylin A
Cell

Proliferation
CCK-8 Assay

IC50: 17.2

µM (48h)

HepG2

(Hepatocellul

ar

Carcinoma)

[5]

N3PT has been shown to be 10 to 60 times more potent than oxythiamine in inhibiting the

proliferation of the malaria parasite Plasmodium falciparum[2].

Downstream Metabolic Effects of Transketolase
Inhibition
The primary downstream metabolic effect of transketolase inhibition is the disruption of the

non-oxidative pentose phosphate pathway. This leads to an accumulation of upstream

metabolites and a depletion of downstream products essential for cellular proliferation.
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A study on the transketolase inhibitor oroxylin A in hepatocellular carcinoma cells demonstrated

a significant accumulation of the transketolase substrates ribose-5-phosphate and xylulose-5-

phosphate, confirming the direct impact on the PPP[5]. Similarly, treatment of mice with

oxythiamine has been shown to reduce levels of ribose-5-phosphate[6]. While specific

metabolomics data for N3PT in cancer cells are not yet widely published, its potent inhibition of

transketolase is expected to produce similar, if not more pronounced, effects on these key

metabolites.

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures discussed, the following

diagrams have been generated using Graphviz (DOT language).
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Start: Prepare Cancer Cell Lysates

Add Reaction Buffer, Ribose-5-Phosphate,
NADH, and Coupling Enzymes

Split into two groups

Group 1:
Add TPP (Thiamine Pyrophosphate)

Group 2:
No TPP (Basal Activity)

Incubate at 37°C

Measure NADH oxidation at 340 nm
over time (Spectrophotometer)

Calculate Transketolase Activity
(U/mg protein)

End: Compare Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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